Cas no 2639405-30-2 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-dimethylpyrrolidin-3-yl)oxyacetic acid)

• Product Name: 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-dimethylpyrrolidin-3-yl)oxyacetic acid
• CAS No: 2639405-30-2
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 5651773
• PubChem ID: 165897586
• Update Time: 2025-10-17

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-dimethylpyrrolidin-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27783927
• 2639405-30-2
• 2-[(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidin-3-yl)oxy]acetic acid
• 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-dimethylpyrrolidin-3-yl)oxyacetic acid

• Inchi： 1S/C23H25NO5/c1-23(2)14-24(11-20(23)28-13-21(25)26)22(27)29-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,25,26)
• InChI Key： SWSZTYOFLVJCKC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1(C)C

Computed Properties

• Exact Mass: 395.17327290g/mol
• Monoisotopic Mass: 395.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-dimethylpyrrolidin-3-yl)oxyacetic acid

Introduction to 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-dimethylpyrrolidin-3-yl)oxyacetic acid (CAS No. 2639405-30-2)

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-dimethylpyrrolidin-3-yl)oxyacetic acid (CAS No. 2639405-30-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-DMP-OH, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and dimethylpyrrolidine, making it a valuable intermediate in the synthesis of various biologically active molecules.

The Fmoc group is widely used in peptide synthesis as a protecting group for amino acids. It is known for its ease of removal under mild conditions, which makes it highly suitable for the stepwise synthesis of peptides and other complex molecules. The dimethylpyrrolidine moiety, on the other hand, imparts unique structural and functional properties to the molecule, enhancing its potential applications in drug discovery and development.

Recent studies have highlighted the importance of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-dimethylpyrrolidin-3-yl)oxyacetic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the Fmoc-DMP-OH derivative effectively modulates the activity of these enzymes, suggesting its potential as a lead compound for further drug development.

In another significant study, researchers at the University of California explored the use of Fmoc-DMP-OH in the synthesis of prodrugs designed to improve drug delivery and bioavailability. The study demonstrated that 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-dimethylpyrrolidin-3-yl)oxyacetic acid can be used to create prodrugs with enhanced stability and reduced toxicity, making them more suitable for clinical applications.

The structural features of Fmoc-DMP-OH also make it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) platforms. Its modular design allows for easy modification and optimization, enabling researchers to rapidly generate large libraries of compounds for testing against various biological targets. This versatility has led to its widespread adoption in academic and industrial laboratories around the world.

Moreover, the compound's ability to form stable complexes with metal ions has opened up new avenues for its application in coordination chemistry and materials science. Recent research has shown that 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-dimethylpyrrolidin-3-yl)oxyacetic acid can be used to create metallo-supramolecular assemblies with unique optical and electronic properties. These assemblies have potential applications in areas such as sensing, catalysis, and nanotechnology.

In conclusion, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-dimethylpyrrolidin-3-yl)oxyacetic acid (CAS No. 2639405-30-2) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional properties make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research in these fields continues to advance, it is likely that new and exciting applications for this compound will be discovered.